Cas no 126163-58-4 (4-Bromo-2,3-difluorobenzonitrile)

• Product Name: 4-Bromo-2,3-difluorobenzonitrile
• CAS No: 126163-58-4
• MF: C₇H₂BrF₂N
• MW: 217.998287677765
• MDL: MFCD09030640
• CID: 1029456
• PubChem ID: 19762054
• Update Time: 2025-11-06

4-Bromo-2,3-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,3-difluorobenzonitrile
• PC9171
• AK135701
• ITPYJIMXMPQSBK-UHFFFAOYSA-N
• SBB095484
• Benzonitrile, 4-bromo-2,3-difluoro-
• 4-Bromo-1-cyano-2,3-difluorobenzene
• FCH1390428
• 4-bromo-2,3-difluorobenzenecarbonitrile
• AX8212949
• BFA16358
• 126163-58-4
• AKOS015964255
• SCHEMBL9447055
• MFCD09030640
• 4-Bromo-2,3-difluoro-benzonitrile
• DB-367393
• CS-0130919
• A857722
• DTXSID20599648
• PS-7917
• CL9595
• SY101438
• 4-Bromo-2,3-difluorobenzonitrile97%
• 4-Bromo-2,3-difluorobenzonitrile 97%
• DTXCID70550406

• MDL： MFCD09030640
• Inchi： 1S/C7H2BrF2N/c8-5-2-1-4(3-11)6(9)7(5)10/h1-2H
• InChI Key： ITPYJIMXMPQSBK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1F)F

Computed Properties

• Exact Mass: 216.93400
• Monoisotopic Mass: 216.93387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.5

Experimental Properties

• Density: 1.77±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 227.4±35.0 ºC (760 Torr),
• Flash Point: 91.4±25.9 ºC,
• Solubility: Almost insoluble (0.055 g/l) (25 º C),
• PSA: 23.79000
• LogP: 2.59898

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Bromo-2,3-difluorobenzonitrile

Recent Advances in the Application of 4-Bromo-2,3-difluorobenzonitrile (CAS: 126163-58-4) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2,3-difluorobenzonitrile (CAS: 126163-58-4) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic nitrile derivative, characterized by its bromo and difluoro substituents, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, agrochemicals, and materials science, underscoring its broad utility across multiple disciplines.

One of the most notable applications of 4-Bromo-2,3-difluorobenzonitrile is its use as an intermediate in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have leveraged the electrophilic properties of the bromo and nitrile groups in this compound to facilitate cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a novel series of JAK2 inhibitors, which exhibited potent activity in preclinical models of myeloproliferative neoplasms.

In addition to its pharmaceutical applications, 4-Bromo-2,3-difluorobenzonitrile has also found utility in agrochemical research. The difluoro and nitrile moieties contribute to the compound's stability and bioavailability, making it an attractive candidate for the development of next-generation pesticides. A recent report in Pest Management Science detailed the synthesis of a new class of fungicides derived from this compound, which showed enhanced efficacy against resistant strains of fungal pathogens. The study emphasized the importance of the bromo substituent in facilitating selective binding to target enzymes, thereby minimizing off-target effects.

Material science is another domain where 4-Bromo-2,3-difluorobenzonitrile has made an impact. Its unique electronic properties, stemming from the electron-withdrawing effects of the fluorine and nitrile groups, make it a valuable precursor for the synthesis of organic semiconductors and liquid crystals. A 2022 publication in Advanced Materials showcased the use of this compound in the fabrication of high-performance organic field-effect transistors (OFETs), which exhibited exceptional charge carrier mobility and environmental stability. These advancements highlight the compound's potential in the development of flexible electronics and optoelectronic devices.

Despite its widespread use, challenges remain in the scalable synthesis and purification of 4-Bromo-2,3-difluorobenzonitrile. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For instance, a 2023 study in Organic Process Research & Development introduced a novel catalytic system that significantly enhanced the efficiency of the bromination step, paving the way for more cost-effective production. Additionally, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization of this compound and its derivatives.

In conclusion, 4-Bromo-2,3-difluorobenzonitrile (CAS: 126163-58-4) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications, ranging from drug discovery to materials science, underscore its importance as a versatile synthetic intermediate. Ongoing research efforts are expected to further elucidate its potential and address existing challenges, thereby expanding its utility in innovative ways. For researchers in the field, staying abreast of these developments is essential for leveraging this compound's full potential in their work.